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Compound of Interest

Compound Name: Tapi-1

Cat. No.: B1681924 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount, extending to the proper disposal of all laboratory reagents. This guide

provides essential, immediate safety and logistical information for the proper disposal of Tapi-1,

a metalloproteinase inhibitor. Given the biologically active nature of this compound, it is crucial

to handle its disposal with the same diligence as its experimental use to ensure personnel

safety and environmental compliance.

Core Principle: Treat as Hazardous Chemical Waste
Due to its classification and biological activity, all materials contaminated with Tapi-1, including

pure compound, solutions, and used labware, must be treated as hazardous chemical waste.

Under no circumstances should Tapi-1 or its solutions be disposed of down the drain or in

regular trash.

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling Tapi-1 waste, ensure appropriate

PPE is worn, including a lab coat, safety glasses with side shields, and chemical-resistant

gloves.

2. Waste Segregation: All waste streams containing Tapi-1 must be segregated at the point of

generation. Do not mix Tapi-1 waste with other incompatible chemical waste.
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Solid Waste: Collect unused or expired Tapi-1 powder, contaminated weighing boats, pipette

tips, and gloves in a dedicated, clearly labeled, leak-proof container.

Liquid Waste: Solutions containing Tapi-1 should be collected in a separate, sealed, and

compatible hazardous waste container.

3. Container Labeling: All waste containers must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "Tapi-1"

The primary hazard associated with the compound (e.g., "Chemical Waste," "Bioactive

Compound")

The date the waste was first added to the container.

4. Secure Storage: Store sealed hazardous waste containers in a designated and secure

satellite accumulation area within the laboratory. This area should be away from general lab

traffic and have secondary containment to mitigate potential spills.

5. Disposal Request: Once the waste container is full, or in accordance with your institution's

guidelines for waste accumulation time, contact your institution's Environmental Health and

Safety (EHS) department to arrange for a scheduled pickup.

Quantitative Data Summary
Property Value

CAS Number 171235-71-5[1][2]

Molecular Formula C₂₆H₃₇N₅O₅[1][2]

Molecular Weight 499.6 g/mol [2]

Form Crystalline solid[1]

Solubility Soluble in DMSO[3]
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Experimental Protocols
While specific experimental protocols for the use of Tapi-1 are beyond the scope of this

disposal guide, it is imperative that all experimental workflows incorporate the waste

management steps outlined above. For instance, at the conclusion of an experiment involving

cell culture treated with Tapi-1, the supernatant and any washing solutions should be collected

as liquid hazardous waste. Similarly, any consumables that came into contact with Tapi-1
should be disposed of as solid hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tapi-1.
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Caption: Logical workflow for the proper disposal of Tapi-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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